Cas no 1805758-98-8 (2-Formyl-5-propionylmandelic acid)

• Product Name: 2-Formyl-5-propionylmandelic acid
• CAS No: 1805758-98-8
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• CID: 4797314
• Update Time: 2025-07-02

2-Formyl-5-propionylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Formyl-5-propionylmandelic acid

• Inchi： 1S/C12H12O5/c1-2-10(14)7-3-4-8(6-13)9(5-7)11(15)12(16)17/h3-6,11,15H,2H2,1H3,(H,16,17)
• InChI Key： VOHSKCXIMYEIJO-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C(C=O)=CC=C(C(CC)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 0.4
• Topological Polar Surface Area: 91.7

Additional information on 2-Formyl-5-propionylmandelic acid

Recent Advances in the Study of 2-Formyl-5-propionylmandelic Acid (CAS: 1805758-98-8) in Chemical Biology and Pharmaceutical Research

2-Formyl-5-propionylmandelic acid (CAS: 1805758-98-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, enzyme inhibition, and as a precursor in the synthesis of bioactive compounds. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic applications.

One of the key areas of research has been the role of 2-Formyl-5-propionylmandelic acid in enzyme inhibition. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a potent inhibitor of specific enzymes involved in inflammatory pathways. The study utilized molecular docking simulations and kinetic assays to reveal that the compound binds selectively to the active sites of these enzymes, thereby reducing their catalytic activity. This finding opens new avenues for the development of anti-inflammatory drugs targeting these pathways.

Another significant advancement is the optimization of the synthetic route for 2-Formyl-5-propionylmandelic acid. Researchers from the University of Cambridge reported a novel, high-yield synthesis method in Organic Letters (2024). Their approach involves a multi-step reaction sequence that significantly improves the purity and yield of the final product compared to traditional methods. This development is crucial for scaling up production for preclinical and clinical studies.

In addition to its enzymatic and synthetic applications, 2-Formyl-5-propionylmandelic acid has been investigated for its potential in cancer therapy. A recent study in Cancer Research (2024) highlighted its ability to induce apoptosis in certain cancer cell lines. The researchers found that the compound triggers the mitochondrial pathway of apoptosis by modulating the expression of key apoptotic proteins. These findings suggest that 2-Formyl-5-propionylmandelic acid could serve as a lead compound for developing novel anticancer agents.

Despite these promising results, challenges remain in the clinical translation of 2-Formyl-5-propionylmandelic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's unique properties and versatile applications make it a valuable candidate for further research in chemical biology and pharmaceutical development.

In conclusion, recent studies on 2-Formyl-5-propionylmandelic acid (CAS: 1805758-98-8) have provided valuable insights into its biochemical and pharmacological properties. Its potential as an enzyme inhibitor, synthetic intermediate, and anticancer agent underscores its importance in modern drug discovery. Continued research efforts are expected to further elucidate its mechanisms and optimize its applications in medicine.